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Compound of Interest

Compound Name: MC 1080-d4

Cat. No.: B1161044

This document provides essential safety and logistical information for the proper disposal of
MC 1080-d4, a deuterated analog of Calcitriol. The following procedures are designed to
ensure the safety of laboratory personnel and to maintain compliance with environmental
regulations. Researchers, scientists, and drug development professionals should adhere to
these guidelines to minimize risks associated with this potent compound.

Chemical and Physical Properties

Property Value Reference

Chemical Name Calcitriol-d4

1a,25-Dihydroxyvitamin D3-d4,

Synonyms 1][2
ynony MC 1080-d4 Hiz]

Molecular Formula C27H40D403

Appearance White crystalline powder [1]

- Soluble in organic solvents,
Solubility ) ) ) [2]
relatively insoluble in water

Air and light sensitive. Heat
Stability and light accelerate [1]

decomposition.

Health Hazard Information
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MC 1080-d4 is a highly potent, pharmacologically active material. Exposure to even small
amounts may cause physiological effects. It is extremely hazardous in case of ingestion and
hazardous in case of skin contact (irritant, permeator), eye contact (irritant), and inhalation.[3]
Severe over-exposure can result in death.[3] It may also cause adverse reproductive effects
and birth defects.[3]

Disposal Workflow

The following diagram outlines the decision-making and operational workflow for the proper
disposal of MC 1080-d4.
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Preparation

Start: MC 1080-d4 designated for disposal

l

Wear Appropriate PPE:
- Lab Coat
- Safety Goggles
- Chemical-resistant Gloves

Waste Segregatiorv& Containment

Determine Waste Type

Solid Waste: Liquid Waste:
- Contaminated consumables - Contaminated solvents
- Expired/unwanted solid compound - Solutions containing MC 1080-d4

s N

}:’Iace in a labeled, sealed, and puncture-resistant container for solid hazardous waste

wosal & DecontaminitM

Store waste container in a designated hazardous waste accumulation area.|

;

Arrange for disposal with a licensed hazardous waste management company.

;

Decontaminate all work surfaces and equipment.

Place in a labeled, sealed, and leak-proof container for liquid hazardous waste|

Final Steps
\J i

Properly remove and dispose of PPE. l

;

End: Disposal complete and area is safe.

Click to download full resolution via product page

MC 1080-d4 Disposal Workflow
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Detailed Disposal and Decontamination Protocols

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling MC 1080-d4.[4]

 |In cases of inadequate ventilation or when handling powders, respiratory protection should
be worn.[4]

2. Waste Segregation and Containment:

e Solid Waste: This includes expired or unwanted solid MC 1080-d4, as well as contaminated
items such as weighing paper, pipette tips, and vials.

o Carefully place all solid waste into a designated, puncture-resistant container with a
secure lid.

o The container must be clearly labeled as "Hazardous Waste" and include the chemical
name "MC 1080-d4 (Calcitriol-d4)".

 Liquid Waste: This includes solutions containing MC 1080-d4 and contaminated solvents.
o Collect all liquid waste in a designated, leak-proof, and sealable container.

o The container must be clearly labeled as "Hazardous Waste" and include the chemical
name "MC 1080-d4 (Calcitriol-d4)" and the approximate concentration.

o DO NOT allow wash water from cleaning equipment to enter drains.[1] Collect all wash
water for treatment and disposal as hazardous waste.[1]

3. Storage of Hazardous Waste:

o Store the sealed and labeled hazardous waste containers in a designated, secure, and well-
ventilated hazardous waste accumulation area.

o Ensure that the storage area is away from incompatible materials, such as oxidizing agents.

[1]
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4. Disposal Procedures:
« All waste containing MC 1080-d4 must be disposed of as hazardous waste.[1]

» Disposal must be handled in accordance with all applicable local, state, and federal
regulations.[1][4]

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

e Do not attempt to dispose of this material through standard laboratory trash or sewer
systems.

5. Spill Management:

e Minor Spills:

[e]

Alert personnel in the immediate area.

o

Wearing appropriate PPE, dampen the spilled solid material with water to prevent dusting.

[1]

o

Carefully sweep or vacuum the spilled material into a hazardous waste container.[4] If
using a vacuum, it must be fitted with a HEPA filter.[1]

o

Clean the spill area thoroughly with a suitable detergent or solvent and collect the cleaning
materials as hazardous waste.[4]

e Major Spills:
o Evacuate the area immediately and move upwind.[1]

o Alert your institution's emergency responders and provide them with the location and
nature of the hazard.[1]

o Avoid all personal contact with the spilled material, including inhalation.[1]

6. Decontamination of Laboratory Equipment:
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» All equipment and work surfaces that have come into contact with MC 1080-d4 must be
thoroughly decontaminated.

e Use a suitable detergent or solvent to clean the surfaces.

 All cleaning materials, including wipes and solvents, must be collected and disposed of as
hazardous waste.[4]

Environmental Hazard: MC 1080-d4 is very toxic to aquatic organisms and may cause long-
term adverse effects in the aquatic environment.[1] Avoid release to the environment.[1] This
material and its container must be disposed of as hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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